Cas no 62033-13-0 (isoxazole, 4-(methoxymethyl)-3,5-diphenyl- (7ci,9ci))

isoxazole, 4-(methoxymethyl)-3,5-diphenyl- (7ci,9ci) structure
62033-13-0 structure
Product Name:isoxazole, 4-(methoxymethyl)-3,5-diphenyl- (7ci,9ci)
CAS No:62033-13-0
MF:C17H15NO2
MW:265.306504487991
CID:956039
PubChem ID:12331065
Update Time:2025-04-19

isoxazole, 4-(methoxymethyl)-3,5-diphenyl- (7ci,9ci) Chemical and Physical Properties

Names and Identifiers

    • isoxazole, 4-(methoxymethyl)-3,5-diphenyl- (7ci,9ci)
    • 4-(Methoxymethyl)-3,5-diphenylisoxazole
    • 62033-13-0
    • Inchi: 1S/C17H15NO2/c1-19-12-15-16(13-8-4-2-5-9-13)18-20-17(15)14-10-6-3-7-11-14/h2-11H,12H2,1H3
    • InChI Key: CMEOHHYKDYHRIN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(COC)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 265.110278721g/mol
  • Monoisotopic Mass: 265.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.3Ų
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